Cas no 74875-96-0 (rac-1,2-Dilinoleoyl-3-chloropropanediol)

• Product Name: rac-1,2-Dilinoleoyl-3-chloropropanediol
• CAS No: 74875-96-0
• Molecular Formula: C₃₉H₆₇O₄Cl
• Molecular Weight: 635.39988
• CID: 1062877
• PubChem ID: 129850365

rac-1,2-Dilinoleoyl-3-chloropropanediol Properties

Names and Identifiers

• rac-1,2-Dilinoleoyl-3-chloropropanediol
• 3-Chloro-1,2-propanediol Dilinoleate
• MCPD linoleic-linoleic diester
• 3-Chloro-1,2-propandiol-dilinoleate
• 3-Chloro-1,2-propanediol Dilinoleate Standard
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[1-(chloromethyl)-1,2-ethanediyl] ester
• 1,2-Dilinoleoyl-3-chloropropanediol
• (6Z,9Z,29Z,32Z)-20-(Chloromethyl)-19,19-dihydroxyoctatriaconta-6,9,29,32-tetraene-18,21-dione
• 74875-96-0
• 3-Chloro-1.2-propanediol Dilinoleate

• InChIKey： YLHLZFURFIUYDZ-MAZCIEHSSA-N
• Inchi： InChI=1S/C39H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,36,43-44H,3-10,15-16,21-35H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• SMILES： CCCCCC=CCC=CCCCCCCCC(=O)C(CCl)C(C(=O)CCCCCCCC=CCC=CCCCCC)(O)O

Computed Properties

• Exact Mass: 634.47300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 32
• Monoisotopic Mass: 634.4727883g/mol
• Heavy Atom Count: 44
• Complexity: 796
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 12.30720
• PSA: 52.60000
• Boiling Point: 665.4±55.0 °C(Predicted)
• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）
• Density: 0.954±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters